Cas no 1158760-27-0 (3-Ethyloxolane-3-carboxylic acid)

3-Ethyloxolane-3-carboxylic acid structure
1158760-27-0 structure
Product Name:3-Ethyloxolane-3-carboxylic acid
CAS No:1158760-27-0
MF:C7H12O3
MW:144.168382644653
CID:5166990
PubChem ID:62740785
Update Time:2024-03-01

3-Ethyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyloxolane-3-carboxylic acid
    • 3-ethyloxolane-3-carboxylicacid
    • 3-Furancarboxylic acid, 3-ethyltetrahydro-
    • 3-Ethyltetrahydrofuran-3-carboxylic acid
    • 3-Ethyloxolane-3-carboxylic acid
    • Inchi: 1S/C7H12O3/c1-2-7(6(8)9)3-4-10-5-7/h2-5H2,1H3,(H,8,9)
    • InChI Key: WXEHQNAFKAOSFJ-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(CC)C1

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.5

3-Ethyloxolane-3-carboxylic acid Pricemore >>

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